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An In-depth Technical Guide on the Core Structure and Chemical Properties of BODIPY-
Palmitate for Researchers, Scientists, and Drug Development Professionals.

BODIPY-Palmitate is a fluorescently labeled analog of palmitic acid, a common 16-carbon
saturated fatty acid. This probe consists of the BODIPY (boron-dipyrromethene) fluorophore
covalently linked to the omega-position of palmitate. Its intrinsic fluorescence allows for the
visualization and tracking of fatty acid uptake, trafficking, and metabolism within living cells,
making it an invaluable tool in the study of lipid biology and associated pathologies.

Core Chemical Structure and Properties

BODIPY-Palmitate is characterized by the fusion of a lipophilic palmitate chain with the
photostable and bright BODIPY fluorophore. This unique structure allows it to mimic the
behavior of natural palmitic acid, enabling its incorporation into cellular lipid pathways.

Physicochemical and Spectroscopic Data

The key quantitative properties of BODIPY-Palmitate are summarized in the table below for
easy reference and comparison.
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Property Value References
(T-4)-[0-(3,5-dimethyl-2H-
pyrrol-2-ylidene-kN)-3,5-

IUPAC Name dimethyl-1H-pyrrole-2- [1]
hexadecanoato(2-)-

KN?]difluoro-borate(1-)
C16 BODIPY, FA16:0-BODIPY,

Synonyms [1112]
BODIPY FL C16

CAS Number 1246809-50-6 [LI[21031[41[5]

Molecular Formula C2sH43BF2N202 [11[2]15]16]

Molecular Weight 488.5 g/mol [1][2]

Excitation Maximum (Aex) 488 nm (1112131141 7]

Emission Maximum (Aem) 508 nm (1121131141171

Appearance Solid, Yellow to orange [3]
Purity >98% [1][2][6]
. DMSO: 50 mg/mL (102.57

Solubility [L1[2113]14]
mM) Ethanol: 1 mg/mL
Store at -20°C, sealed, away
from moisture. In solvent, store

Storage [11121[3114]

at -80°C for up to 6 months or
-20°C for up to 1 month.

Experimental Applications and Protocols

BODIPY-Palmitate is widely employed to monitor cellular fatty acid uptake and metabolism.[1]

Its fluorescence allows for real-time imaging and quantification of these processes in cultured

cells.[1][8]

Key Experimental Application: Cellular Fatty Acid

Uptake Assay
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A primary application of BODIPY-Palmitate is in cellular fatty acid uptake assays.[8] These
assays are crucial for screening potential inhibitors of fatty acid transport and for studying the
regulation of lipid metabolism in various cell types.[8][9][10] Dysregulation of fatty acid transport
is linked to several chronic diseases, including non-alcoholic fatty liver disease (NAFLD),
obesity, and diabetes.

This protocol is adapted from commercially available kits and provides a general framework for
measuring fatty acid uptake in cultured cells.[8]

Materials:

BODIPY-Palmitate stock solution (e.g., 1 mg/mL in ethanol or DMSO)

e Cultured cells (e.g., HepG2, 3T3-L1 adipocytes) seeded in a black, clear-bottom 96-well
plate

o Cell culture medium appropriate for the cell line

o Cell-Based Assay Buffer (e.g., Hank's Balanced Salt Solution with calcium and magnesium,
supplemented with 10 mM HEPES)

» Fatty acid-free Bovine Serum Albumin (BSA)

» Optional: Inhibitors of fatty acid uptake (e.g., lipofermata, a FATP2 inhibitor)[8]
» Plate reader capable of fluorescence detection at EX’Em = 488/508 nm
Protocol:

e Cell Seeding: Seed cells in a black, clear-bottom 96-well plate at a density that ensures they
are approximately 90% confluent at the time of the assay. Allow cells to adhere overnight.[8]

e Preparation of BODIPY-Palmitate Loading Solution:
o Prepare a working solution of Cell-Based Assay Bulffer.

o Immediately before use, dilute the BODIPY-Palmitate stock solution into the assay buffer.
A typical final concentration is in the low micromolar range, but this should be optimized
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for the specific cell type and experimental conditions. Note: Protect the solution from light.

[8]

o Experimental Treatment (Optional): If screening for inhibitors, pre-incubate the cells with the
test compounds or vehicle controls for the desired time.

e Initiation of Fatty Acid Uptake:
o Remove the cell culture medium from the wells.

o Add the BODIPY-Palmitate loading solution to each well. The use of a multichannel
pipette is recommended for simultaneous addition.[8]

e Fluorescence Measurement:
o Immediately place the plate in a pre-warmed (37°C) plate reader.

o For a kinetic assay, measure the fluorescence intensity every minute for a total of 60
minutes at an excitation wavelength of 488 nm and an emission wavelength of 508 nm.[8]

o For an endpoint assay, incubate the plate at 37°C for a predetermined time (e.g., 30-60
minutes), and then measure the final fluorescence intensity.

o Data Analysis:
o For kinetic assays, plot the fluorescence intensity over time to visualize the rate of uptake.

o For endpoint assays, compare the fluorescence intensity of treated cells to control cells to
determine the effect of the treatment on fatty acid uptake.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for a cellular fatty acid uptake
experiment using BODIPY-Palmitate.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://cdn.caymanchem.com/cdn/insert/702140.pdf
https://www.benchchem.com/product/b3025865/docs?utm_src=pdf-body#bodipy-palmitate-a-technical-guide-for-researchers
https://cdn.caymanchem.com/cdn/insert/702140.pdf
https://cdn.caymanchem.com/cdn/insert/702140.pdf
https://www.benchchem.com/product/b3025865/docs?utm_src=pdf-body#bodipy-palmitate-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025865?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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Workflow for a cellular fatty acid uptake assay.

Cellular Trafficking and Signaling

Upon entering the cell, BODIPY-Palmitate is recognized by fatty acid-binding proteins (FABPS)
and is directed towards various metabolic fates.[11][12] It can be transported to the
endoplasmic reticulum for esterification into complex lipids like triglycerides and phospholipids,
or to mitochondria for B-oxidation.[13] Studies have shown that BODIPY-Palmitate co-localizes
with mitochondria and the endoplasmic reticulum/Golgi apparatus.[11][13] This trafficking is
crucial for maintaining cellular energy homeostasis and lipid storage.

The diagram below illustrates the simplified intracellular journey of BODIPY-Palmitate.
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Intracellular trafficking of BODIPY-Palmitate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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